Dithianon

• CAS No.: 3347-22-6
• Product Name: Dithianon
• Molecular Formula: C14H4N2O2S2
• Molecular Weight: 296.3 g/mol
• IUPAC Name: 5,10-dioxobenzo[g][1,4]benzodithiine-2,3-dicarbonitrile
• Standard InChI: InChI=1S/C14H4N2O2S2/c15-5-9-10(6-16)20-14-12(18)8-4-2-1-3-7(8)11(17)13(14)19-9/h1-4H
• Standard InChIKey: PYZSVQVRHDXQSL-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)SC(=C(S3)C#N)C#N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)SC(=C(S3)C#N)C#N
• Colorform: Dark brown crystals, with a coppery luster; BROWN CRYSTALS
• Density: 1.58 g/cu cm at 20 °C
• Flash Point: Ignition temperature >300 °C
• Melting Point: 225.0 °C; 220 °C; 225°C
• Physical Description: Solid
• Description: Dithianon is a naphthodithiin that is 5,10-dioxo-5,10-dihydronaphtho[2,3-b][1,4]dithiin which is substituted by nitrile groups at positions 2 and 3. It is a broad spectrum fungicide used to control scab, downy mildew, rust, and leaf spot in the commercial growing of grapes and other fruit, citrus, coffee, and vegetables. It has a role as an antifungal agrochemical. It is a naphthodithiin, a dinitrile and a member of p-quinones.; Dithianon, also known as delan or DTA, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. Dithianon exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dithianon is primarily located in the membrane (predicted from logP).
• Shelf Life: Stable up to 80 °C.; Decomposed by alkaline media, by concentrated acids, and by prolonged heating... .
• Solubility: Sol in dioxane, chlorobenzene; Soluble in acetone; Solubility = 12 g/L in chloroform, 10 g/L in acetone, and 8 g/L in benzene at 20 °C; Sparingly soluble in methanol and dichloromethane; In water, 0.14 mg/L at 20 °C
• Synonyms: 1,4-dithiaanthraquinone-2,3-dicarbonitrile; 2,3-dinitrilo-1,4-dithia-9,10-anthraquinone; delan; dithianone
• Vapor Pressure: 2.03e-11 mmHg; 2.03X10-11 mm Hg at 25 °C
• PubChem Compound: 18771
• Last Modified: Nov 11 2021